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Compound of Interest

Compound Name: 1-Bromo-4-propylheptane

Cat. No.: B3047024 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical reagents. This document provides essential, immediate

safety and logistical information for the handling and disposal of 1-Bromo-4-propylheptane
(CAS No: 133894-35-6). Adherence to these procedural guidelines is critical for safe laboratory

operations and risk mitigation.

Personal Protective Equipment (PPE)
When handling 1-Bromo-4-propylheptane, the use of appropriate personal protective

equipment is mandatory to prevent skin and eye contact, as well as inhalation of any vapors.

The following table summarizes the recommended PPE.[1]
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Protection Type Specific Equipment Standards and Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber). A

lab coat or other impervious

protective clothing should be

worn.

Gloves must be inspected

before use. The type of

protective equipment should

be selected based on the

concentration and amount of

the substance at the specific

workplace.[1]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

If ventilation is inadequate or if

vapors, mist, or gas are

generated, use a suitable

respirator.[2] Work should be

conducted in a well-ventilated

area or under a chemical fume

hood.[2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1-Bromo-4-propylheptane will minimize the risk of

exposure and accidents.

Preparation and Engineering Controls:

Always handle 1-Bromo-4-propylheptane in a well-ventilated area, preferably within a

chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Keep the chemical away from heat, sparks, and open flames.[2]
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Handling:

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mist.[1]

Use non-sparking tools to prevent electrostatic discharge.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials.

Emergency and First-Aid Procedures
Immediate and appropriate responses to an exposure or spill are critical.

Situation Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][4]

Spill

Use personal protective equipment.[1] Contain

the spill using an inert absorbent material (e.g.,

sand, silica gel).[2] Collect the material using

non-sparking tools and place it in a suitable,

closed container for disposal.[2] Prevent the

product from entering drains.[1][2]
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Disposal Plan
Proper disposal of 1-Bromo-4-propylheptane and its containers is essential to prevent

environmental contamination.

Chemical Disposal: Disposal must be conducted at an approved waste disposal plant.[2] Do

not let the product enter drains.[1][2]

Contaminated Packaging: Dispose of contaminated containers in the same manner as the

unused product.[4]

Always follow local, state, and federal regulations for hazardous waste disposal.[2]

Workflow for Safe Handling of 1-Bromo-4-
propylheptane
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2. Chemical Handling

Handle in Fume Hood

Avoid Contact and Inhalation

3. Post-Handling

Store in a Cool, Dry,
Ventilated Area
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Dispose via Approved
Waste Plant
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Caption: Logical workflow for the safe handling of 1-Bromo-4-propylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

